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Compound of Interest

Compound Name: Florylpicoxamid

Cat. No.: B6595160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

conducting greenhouse bioassays to evaluate the fungicidal activity of Florylpicoxamid.

Florylpicoxamid is a broad-spectrum picolinamide fungicide that acts as a Quinone inside

Inhibitor (QiI) of the mitochondrial cytochrome bc1 complex (Complex III), effectively disrupting

fungal respiration.[1] This document outlines methodologies for assessing its efficacy against

key plant pathogens, presents quantitative data from various studies, and visualizes

experimental workflows and its mode of action.

Data Presentation
The following tables summarize the quantitative fungicidal activity of Florylpicoxamid against

a range of plant pathogenic fungi, providing a basis for comparison and experimental design.

Table 1: In Vitro Fungicidal Activity of Florylpicoxamid Against Various Plant Pathogenic Fungi
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Fungal Species Common Disease EC₅₀ (μg/mL)

Zymoseptoria tritici Septoria tritici blotch of wheat
0.0046 (80% growth inhibition)

[2]

Botrytis cinerea Gray mold
0.051 ± 0.0072 (mycelial

development)[3]

0.0062 ± 0.0007 (conidial

germination)[3]

0.019 ± 0.0041 (germ tube

elongation)[3]

0.012 ± 0.0069 (sclerotium

germination)[3]

Table 2: In Planta Greenhouse Efficacy of Florylpicoxamid
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Pathogen Host Plant
Application
Type

Application
Rate

Disease
Control (%)

Zymoseptoria

tritici
Wheat Preventative 0.03 mg/L 80%[2]

Botrytis cinerea Tomato Fruit Protective Not specified High

Botrytis cinerea Tomato Fruit Curative Not specified High

Clarireedia

homoeocarpa
Turfgrass Not specified

0.045 - 0.134 lb

ai/A

Comparable to

commercial

standards[4][5]

Colletotrichum

graminicola
Turfgrass Not specified

0.045 - 0.134 lb

ai/A

Comparable to

commercial

standards[5]

Leptosphaeria

spp.
Canola Not specified Not specified

Comparable to

commercial

standards[5]

Pyrenophora

teres
Barley Not specified Not specified

Comparable to

commercial

standards[5]

Experimental Protocols
Detailed methodologies for conducting greenhouse bioassays with Florylpicoxamid are

provided below. These protocols are based on established methods for the respective

pathosystems and can be adapted for specific experimental needs.

Protocol 1: Preventative and Curative Efficacy of
Florylpicoxamid against Zymoseptoria tritici on Wheat
This protocol outlines the procedure to assess both the preventative (protective) and curative

(eradicant) activity of Florylpicoxamid against Septoria tritici blotch on wheat seedlings.

1. Plant Material and Growth Conditions:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/34010509/
https://downloads.regulations.gov/EPA-HQ-OPP-2020-0449-0019/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2020-0449-0015/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2020-0449-0015/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2020-0449-0015/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2020-0449-0015/content.pdf
https://www.benchchem.com/product/b6595160?utm_src=pdf-body
https://www.benchchem.com/product/b6595160?utm_src=pdf-body
https://www.benchchem.com/product/b6595160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wheat Cultivar: Select a susceptible wheat cultivar (e.g., 'Obelisk').

Potting: Sow 3-5 seeds per 5 cm pot filled with standard potting mix. After 7 days, thin to

three seedlings per pot.[6]

Greenhouse Conditions: Grow plants in a controlled environment at 18/16°C (day/night) with

a relative humidity of 70% until the first leaves are fully unfolded.[6]

2. Inoculum Preparation:

Fungal Isolate: Use a virulent isolate of Zymoseptoria tritici.

Culture: Grow the fungus in YGB (10 g/L yeast extract, 30 g/L Glucose) medium at 18°C for

7 days in a shaker incubator at 125 rpm.[6]

Spore Suspension: Harvest yeast-like spores by centrifugation, wash twice with sterile water,

and adjust the concentration to 1 x 10⁷ spores/mL in sterile water with 0.15% Tween 20.[6]

3. Fungicide Application:

Florylpicoxamid Formulation: Prepare a stock solution of Florylpicoxamid in an

appropriate solvent (e.g., acetone or DMSO) and then dilute to the desired concentrations

with water containing a surfactant.

Preventative Application: Apply the fungicide solution to the wheat seedlings 24 hours before

inoculation.

Curative Application: Apply the fungicide solution to the wheat seedlings 24 to 48 hours after

inoculation.

Application Method: Use a hand sprayer to apply the fungicide solution until runoff, ensuring

complete coverage of the foliage.[6] Include a mock control (sprayed with water and

surfactant only) and a positive control (inoculated, untreated).

4. Inoculation and Incubation:

Inoculation: Spray the wheat seedlings with the prepared spore suspension until runoff.
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Incubation: Place the inoculated plants in transparent plastic bags for 48 hours at 100%

relative humidity to facilitate infection.[6] Afterwards, transfer them to a greenhouse

compartment at 22°C with a relative humidity >90% and a 16-hour photoperiod.[6]

5. Disease Assessment:

Timing: Assess disease severity 18-21 days post-inoculation.

Rating Scale: Visually assess the percentage of leaf area covered by lesions and pycnidia on

the inoculated leaves. A 1-to-9 scale can also be used, where 1 indicates no disease and 9

indicates complete infection.[3][7]

Data Analysis: Calculate the mean disease severity for each treatment. Efficacy can be

calculated as: ((Disease Severity in Control - Disease Severity in Treatment) / Disease

Severity in Control) * 100.

Protocol 2: Protective and Curative Bioassay of
Florylpicoxamid against Botrytis cinerea on Tomato
This protocol describes a method to evaluate the protective and curative efficacy of

Florylpicoxamid against gray mold on tomato plants.

1. Plant Material and Growth Conditions:

Tomato Cultivar: Use a cultivar susceptible to Botrytis cinerea (e.g., 'Moneymaker').

Seed Germination: Treat seeds in a 50°C water bath for 25 minutes, cool, and then soak in

10% trisodium phosphate for 15 minutes. Rinse thoroughly and germinate on wet filter paper.

[8]

Seedling Growth: Sow germinated seeds in soil and grow in a growth chamber with a 16-

hour photoperiod at 25°C and an 8-hour dark period at 18°C for 4 weeks.[8]

2. Inoculum Preparation:

Fungal Isolate: Use a pathogenic isolate of Botrytis cinerea.
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Culture: Maintain the fungus on 2x V8 agar for 21 days at 20°C under a 12-hour photoperiod

to promote sporulation.[8]

Spore Suspension: Flood the culture plates with sterile distilled water and gently scrape the

surface to release conidia. Filter the suspension through nylon mesh and adjust the

concentration to 1 x 10⁶ spores/mL.[9]

3. Fungicide Application:

Florylpicoxamid Formulation: Prepare as described in Protocol 1.

Protective Application: Apply the fungicide solution to the tomato plants 24 hours before

inoculation.

Curative Application: Apply the fungicide solution 24 hours after inoculation.

Application Method: Spray the foliage of the tomato plants until runoff.

4. Inoculation and Incubation:

Inoculation: Spray the tomato plants with the spore suspension. For detached leaf assays,

place a 5 µL droplet of the spore suspension on each leaflet.[8]

Incubation: Maintain high humidity (>90%) for 48-72 hours to promote infection. This can be

achieved by covering the plants with plastic bags.[10] Maintain a temperature of 20-24°C.

[10]

5. Disease Assessment:

Timing: Evaluate disease development 3-5 days after inoculation.

Assessment: Measure the lesion diameter on leaves or fruits. For whole plants, a disease

severity index can be used based on the percentage of infected tissue.

Data Analysis: Calculate the mean lesion size or disease severity for each treatment and

determine the percentage of disease control as described in Protocol 1.
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Visualizations
The following diagrams illustrate the experimental workflows and the mode of action of

Florylpicoxamid.
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Mode of Action of Florylpicoxamid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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